Germanium niobide

• CAS: 12025-22-8
• Molecular Formula: GeNb
• Molecular Weight: 165.54 g/mol
• SMILES: [Ge].[Nb]
• InChI: InChI=1S/Ge.Nb
• InChIKey: RTRWPDUMRZBWHZ-UHFFFAOYSA-N

Germanium niobide (CAS 12025-22-8), most commonly encountered as the A15-phase compound Nb₃Ge, is a binary niobium-germanium intermetallic that held the record for the highest superconducting critical temperature (Tc) of any material from its discovery in 1973 until the advent of cuprate superconductors in 1986. Nb₃Ge crystallises in the cubic A15 (Cr₃Si-type) structure with space group Pm3̄n (No.

Germanium Niobide (Nb₃Ge, CAS 12025-22-8): A15 Superconductor with Record-High Critical Temperature Among Binary Intermetallics

Germanium niobide (CAS 12025-22-8), most commonly encountered as the A15-phase compound Nb₃Ge, is a binary niobium-germanium intermetallic that held the record for the highest superconducting critical temperature (Tc) of any material from its discovery in 1973 until the advent of cuprate superconductors in 1986 [1]. Nb₃Ge crystallises in the cubic A15 (Cr₃Si-type) structure with space group Pm3̄n (No. 223) and a lattice parameter of approximately 5.14 Å for stoichiometric material [2]. The compound belongs to the Nb₃X family of A15 superconductors, alongside Nb₃Sn, Nb₃Al, Nb₃Ga, and V₃Si, all of which exhibit high critical temperatures, upper critical fields, and critical current densities that make them candidates for high-field superconducting magnet applications [3]. Nb₃Ge was historically the pre-eminent low-temperature superconductor and remains a benchmark compound for understanding the interplay between structural ordering, electronic density of states, and superconductivity in A15 systems [4].

• [1] J. R. Gavaler, 'Superconductivity in Nb–Ge films above 22 K', Applied Physics Letters, vol. 23, no. 8, pp. 480–482, 1973. DOI: 10.1063/1.1654966. View Source
• [2] E. N. Haeussler and E. J. Saur, 'Preparation and superconducting properties of stoichiometric Nb₃Ge', Journal of Low Temperature Physics, vol. 29, pp. 411–428, 1977. View Source
• [3] Y. Wu, L. Bao, X. Wang, Y. Wang, M. Peng, and Y. Duan, 'Insight into structural, electronic, elastic and thermal properties of A15-type Nb₃X (X = Si, Ge, Sn and Pb) compounds', Materials Today Communications, vol. 24, 101410, 2020. DOI: 10.1016/j.mtcomm.2020.101410. View Source
• [4] L. R. Testardi, 'Structural instability and superconductivity in A-15 compounds', Reviews of Modern Physics, vol. 47, no. 3, pp. 637–648, 1975. DOI: 10.1103/RevModPhys.47.637. View Source

Why Nb₃Ge Cannot Be Replaced by Other A15 Superconductors in High-Field, Elevated-Temperature Magnet Design

Although Nb₃Ge, Nb₃Sn, NbTi, and V₃Ga all belong to the class of low-temperature superconductors used in magnet applications, their critical parameters diverge in ways that preclude simple interchangeability. Nb₃Ge possesses a critical temperature of 23.2 K—approximately 5 K higher than Nb₃Sn (18 K) and more than double that of NbTi (9.2 K)—and an upper critical field Hc₂ of 37 T at 4.2 K, which exceeds the practical limits of Nb₃Sn (≈25–26.5 T) and NbTi (≈15 T) [1]. Critically, the field-dependent ranking of critical current density Jc inverts at high field: above 200 kG (20 T), Nb₃Ge overtakes both Nb₃Sn and V₃Ga to exhibit the highest projected Jc of the three [2]. Furthermore, Nb₃Ge is a metastable phase that cannot be fabricated by the bulk diffusion (bronze) processes used for Nb₃Sn, necessitating specialised vapour-deposition or sputtering techniques that fundamentally alter the procurement and manufacturing landscape [3]. Selecting an alternative A15 compound without accounting for these quantitative performance thresholds and process constraints risks magnet quench, derating, or outright fabrication failure at the target operating point.

• [1] Wikipedia contributors, 'Niobium-germanium', Wikipedia, The Free Encyclopedia. Accessed 2026-05-05. Tc = 23.2 K; Hc₂ = 37 T at 4.2 K for sputtered films. Also: 'Niobium-titanium', Tc = 9.2 K, Hc₂ ≈ 15 T; 'Niobium-tin', Tc = 18.3 K, Hc₂ > 25 T. View Source
• [2] Westinghouse Research Labs, 'Projected upper limits to the critical current density of superconducting Nb₃Ge, Nb₃Sn, and V₃Ga', Cryogenics, vol. 16, issue 12, pp. 727–729, 1976. DOI: 10.1016/0011-2275(76)90247-2. View Source
• [3] K. D. Timmerhaus, A. F. Clark, and R. P. Reed (eds.), 'Nb₃Ge and Nb₃Sn Films Prepared by High-Rate Magnetron Sputtering', Advances in Cryogenic Engineering, vol. 24, pp. 465–472, 1978. Nb₃Ge cannot be produced by bulk fabrication or diffusion processes successful with Nb₃Sn due to the metastable nature of the high-Tc A15 phase. View Source

Quantitative Differentiation Evidence for Nb₃Ge vs. Nb₃Sn, NbTi, and V₃Ga in Superconducting Applications

Critical Temperature (Tc) of Nb₃Ge vs. Nb₃Sn, NbTi, and V₃Ga

Nb₃Ge exhibits a superconducting critical temperature Tc of 23.2 K, which is approximately 5.2 K (29%) higher than the 18.0 K of Nb₃Sn, roughly 9.0 K (63%) higher than the 14.2 K of V₃Ga, and approximately 14.0 K (152%) higher than the 9.2 K of NbTi [1][2]. This Tc advantage translates directly into an expanded operating temperature window: Nb₃Ge can, in principle, operate at liquid-hydrogen temperature (20.3 K) whereas Nb₃Sn, V₃Ga, and NbTi require liquid helium (4.2 K) for practical current-carrying operation [3]. The Tc of 23.2 K represents the highest confirmed value among all binary intermetallic A15 superconductors and remained the world record for any superconductor from 1973 to 1986 [4].

Evidence Dimension	Superconducting critical temperature (Tc)
Target Compound Data	23.2 K (Nb₃Ge, sputtered films, onset)
Comparator Or Baseline	Nb₃Sn: 18.0 K; NbTi: 9.2 K; V₃Ga: 14.2 K
Quantified Difference	ΔTc = +5.2 K vs. Nb₃Sn (+29%); +9.0 K vs. V₃Ga (+63%); +14.0 K vs. NbTi (+152%)
Conditions	Sputtered thin films on heated substrates; resistive onset measurement; multiple independent confirmations spanning 1973–present.

Why This Matters

A 5–14 K higher Tc enables magnet operation at elevated temperatures (e.g., liquid hydrogen vs. liquid helium), which can reduce cryogenic infrastructure costs by an order of magnitude—a decisive procurement criterion for large-scale magnet systems.

• [1] J. R. Gavaler, 'Superconductivity in Nb–Ge films above 22 K', Applied Physics Letters, vol. 23, no. 8, pp. 480–482, 1973. Maximum onset Tc = 23.2 ± 0.2 K. View Source
• [2] Wikipedia, 'Niobium-germanium': Tc = 23.2 K; 'Niobium-tin': Tc = 18.3 K; 'Niobium-titanium': Tc = 9.2 K; 'Vanadium-gallium': Tc ≈ 14.2 K. All accessed 2026-05-05. View Source
• [3] INIS Repository, 'Superconducting materials: Nb₃Ge is the sole known material which is superconducting at liquid hydrogen temperature.' International Nuclear Information System, Record ID: 8312345. View Source
• [4] J. G. Bednorz and K. A. Müller, 'Possible high Tc superconductivity in the Ba–La–Cu–O system', Zeitschrift für Physik B, vol. 64, pp. 189–193, 1986. Notes that Nb₃Ge held the Tc record of 23.2 K prior to this discovery. View Source

Upper Critical Field (Hc₂) at 4.2 K: Nb₃Ge vs. Nb₃Sn, NbTi, and V₃Ga

Sputtered Nb₃Ge thin films exhibit an upper critical field Hc₂ of approximately 37 T (370 kG) at 4.2 K [1]. This is substantially higher than the practical Hc₂ of state-of-the-art Ti-doped Nb₃Sn strands (24–26.5 T at 4.2 K), approximately double the ≈15 T limit of commercial NbTi, and exceeds the 19–22 T range reported for V₃Ga [2][3][4]. The 37 T Hc₂ of Nb₃Ge is also higher than the paramagnetic (Clogston–Chandrasekhar) limit for many A15 compounds, indicating that strong spin-orbit scattering contributes to its exceptional high-field performance [5]. This Hc₂ advantage is the direct physical basis for the crossover in critical current density ranking at fields above 200 kG, where Nb₃Ge surpasses Nb₃Sn and V₃Ga [6].

Evidence Dimension	Upper critical field Hc₂ at 4.2 K
Target Compound Data	≈37 T (370 kG) for sputtered Nb₃Ge thin films
Comparator Or Baseline	Nb₃Sn: 24–26.5 T (Ti-doped strands); NbTi: ~15 T; V₃Ga: 19–22 T
Quantified Difference	ΔHc₂ = +10.5 to +13 T vs. Nb₃Sn (+40–54%); +22 T vs. NbTi (+147%); +15 to +18 T vs. V₃Ga (+68–95%)
Conditions	4.2 K; thin-film sputtered Nb₃Ge; resistive transition measurement; comparator data from commercial-grade multifilamentary wires and tapes.

Why This Matters

The 37 T Hc₂ of Nb₃Ge places it in a field regime where Nb₃Sn and NbTi are fully quenched, making it the only binary A15 candidate for superconducting magnets targeting the 25–37 T range—a key performance window for next-generation high-energy physics and fusion magnets.

• [1] S. Foner, E. J. McNiff, J. R. Gavaler, and M. A. Janocko, 'Upper critical fields of Nb₃Ge thin film superconductors', Physics Letters A, vol. 47, no. 6, pp. 485–486, 1974. Hc₂ ≈ 370 kG at 4.2 K for highest-Tc (≈23 K) films. View Source
• [2] M. Suenaga et al., 'Effects of Titanium Addition to the Niobium Core on the Composite-Processed Nb₃Sn', Journal of the Japan Institute of Metals, 2007. Ti-doped Nb₃Sn Hc₂ ≈ 25 T at 4.2 K; state-of-the-art Ta- and Ti-doped strands exhibit Hc₂ = 24–26.5 T. View Source
• [3] Wikipedia, 'Niobium-titanium': Tc = 9.2 K, can remain superconductive until about 15 T. View Source
• [4] Wikipedia, 'Vanadium-gallium': Tc ≈ 14.2 K, upper critical field > 19 T, with solid-state bronze-process values of 21–22 T. View Source
• [5] N. Toyota et al., 'Electron localization effects on the low-temperature high-field magnetoresistivity of three-dimensional amorphous superconductors', 1998. Notes that Hc₂ of a-Nb₃Ge is significantly larger than the Clogston–Chandrasekhar paramagnetic limit. View Source
• [6] Westinghouse Research Labs, 'Projected upper limits to the critical current density of superconducting Nb₃Ge, Nb₃Sn, and V₃Ga', Cryogenics, vol. 16, issue 12, pp. 727–729, 1976. View Source

Critical Current Density (Jc) at Elevated Temperature and High Magnetic Field

At temperatures of 14 K and above, Nb₃Ge is projected to exhibit the highest critical current density among Nb₃Ge, Nb₃Sn, and V₃Ga at all magnetic field values [1]. Specifically, at 4.2 K and for magnetic fields below 100 kG (10 T), the Jc ranking is V₃Ga > Nb₃Sn > Nb₃Ge; however, above 200 kG (20 T) this ranking inverts, with Nb₃Ge possessing the highest Jc owing to its superior Hc₂ [2]. Homogeneous Nb₃Ge thin films have demonstrated a self-field Jc of 9 × 10⁶ A/cm² at 14 K in a 0.5 T field—the highest Jc ever reported for any superconducting material at that temperature—and Jc of 2.5 × 10⁶ A/cm² at 4.2 K in an applied field of 7.5 T [3]. In sputtered Nb₃Ge films measured up to 30 T, Jc exceeds 1 × 10⁵ A/cm² at 21 T (H⊥) and 1 × 10⁴ A/cm² at 30 T [4]. When compared directly with Chevrel-phase PbMo₆S₈, Nb₃Ge is projected to have a higher Jc for fields below 25–30 T, making PbMo₆S₈ competitive only above this crossover [5].

Evidence Dimension	Critical current density Jc as a function of magnetic field and temperature
Target Compound Data	Jc = 9 × 10⁶ A/cm² at 14 K, 0.5 T (self-field); Jc = 2.5 × 10⁶ A/cm² at 4.2 K, 7.5 T; Jc > 1 × 10⁵ A/cm² at 21 T; Nb₃Ge has highest Jc above 200 kG among Nb₃Ge, Nb₃Sn, V₃Ga.
Comparator Or Baseline	Nb₃Sn: higher Jc than Nb₃Ge below 100 kG; V₃Ga: highest Jc below 100 kG among the three. Above 200 kG: Nb₃Ge > Nb₃Sn > V₃Ga.
Quantified Difference	Crossover in Jc ranking at ~200 kG; at 14 K Nb₃Ge Jc exceeds all other materials at any field; PbMo₆S₈ competitive only above 25–30 T.
Conditions	Thin-film measurements; Kramer flux-shearing model for projected upper limits; sputtered films on sapphire or Cu substrates; measurement temperatures 4.2–21 K; fields up to 30 T.

Why This Matters

The field-dependent Jc crossover defines a specific procurement niche: Nb₃Ge is the preferred conductor for magnets operating in the 20–37 T range at 4.2 K, or at any field above 14 K operating temperature, where Nb₃Sn and V₃Ga are either quenched or carry insufficient current.

• [1] INIS Repository, 'Projected upper limits to the critical current density of superconducting Nb₃Ge, Nb₃Sn and V₃Ga', Cryogenics, vol. 16, pp. 727–729, 1976. Record ID: bgb18-4kh35. States: 'at 14 K or above it probably has the largest Jc at all field values.' View Source
• [2] Westinghouse Research Labs, 'Projected upper limits to the critical current density of superconducting Nb₃Ge, Nb₃Sn, and V₃Ga', Cryogenics, vol. 16, issue 12, pp. 727–729, 1976. 'Above 200 kG Nb₃Ge has the highest Jc due to its having the highest upper critical field.' View Source
• [3] K. E. Kihlstrom, R. H. Hammond, J. Talvacchio, T. H. Geballe, A. K. Green, and V. Rehn, 'Preparation, tunneling, resistivity, and critical current measurements on homogeneous high-Tc A15 Nb₃Ge thin films', Journal of Applied Physics, vol. 53, no. 12, pp. 8907–8914, 1982. Jc = 9 × 10⁶ A/cm² at 14 K, 0.5 T (highest ever reported for any material at this temperature); Jc = 2.5 × 10⁶ A/cm² at 4.2 K, 7.5 T. View Source
• [4] M. Suzuki, T. Anayama, K. Watanabe, N. Toyota, N. Kobayashi, K. Noto, and Y. Muto, 'Critical Current Density in Superconducting Nb₃Ge and NbN Films at Fields up to 30 T', Japanese Journal of Applied Physics, vol. 24, pp. L767–L769, 1985. Nb₃Ge Jc > 1 × 10⁵ A/cm² at 21 T (H⊥); Jc > 1 × 10⁴ A/cm² at 30 T. View Source
• [5] Comparison of projected critical currents in PbMo₆S₈ and Nb₃Ge, Harvard-Smithsonian Center for Astrophysics. Crossover of Jc vs. B found for B of the order of 25–30 T; below this, Nb₃Ge has higher Jc. View Source

Fabrication Pathway Constraint: Metastability Precludes Bulk Diffusion Processing

Nb₃Ge in its high-Tc stoichiometric A15 form is a metastable phase that cannot be produced by the bulk fabrication or solid-state diffusion (bronze) processes that are standard and successful for Nb₃Sn [1][2]. While Nb₃Sn A15 layers reliably form via Cu–Sn bronze diffusion into Nb, the analogous diffusion path in the Cu–Nb–Ge system does not yield a superconducting Nb₃Ge layer because the relevant two-phase tielines in the Nb–Ge phase diagram are unfavourable for diffusion-controlled growth [3]. Instead, stoichiometric Nb₃Ge must be 'frozen in' at high temperatures using non-equilibrium techniques such as chemical vapour deposition (CVD), physical vapour deposition (PVD), or low-energy sputtering [4]. Oxygen doping during co-deposition has also been shown to stabilise the near-stoichiometric A15 phase at 900 °C through a combination of entropic and electronic effects [5]. Bulk arc-melted 'Nb₃Ge' is typically a disordered, multi-phase, Nb-rich material with a Tc of only ~6 K [6].

Evidence Dimension	Fabrication route compatibility
Target Compound Data	Nb₃Ge: Requires non-equilibrium vapour deposition (CVD, PVD, sputtering); metastable stoichiometric A15 phase; cannot be formed by diffusion processes or bulk melting methods.
Comparator Or Baseline	Nb₃Sn: Routinely fabricated by solid-state bronze diffusion, internal-tin, and powder-in-tube processes; forms stable A15 layer via Cu–Sn–Nb diffusion couple. Bulk arc-melted Nb₃Sn retains Tc ≈ 18 K.
Quantified Difference	Qualitative but decisive: procurement and manufacturing routes are mutually exclusive. Nb₃Ge necessitates thin-film deposition infrastructure; Nb₃Sn can be produced as multifilamentary wire via industrial bronze-route processing.
Conditions	Nb–Ge binary system; thermodynamic assessment using CALPHAD confirms metastability of stoichiometric Nb₃Ge at temperatures below ~1900 °C.

Why This Matters

This fabrication constraint is a make-or-break procurement criterion: an R&D group or manufacturer equipped for Nb₃Sn wire production cannot simply substitute Nb₃Ge without investing in entirely different thin-film deposition capabilities, and conversely, Nb₃Ge's unique high-field performance is accessible only to organisations with the requisite vapour-deposition infrastructure.

• [1] K. D. Timmerhaus, A. F. Clark, and R. P. Reed (eds.), 'Nb₃Ge and Nb₃Sn Films Prepared by High-Rate Magnetron Sputtering', Advances in Cryogenic Engineering, vol. 24, pp. 465–472, 1978. 'Nb₃Ge probably cannot be produced by bulk fabrication or diffusion processes, which are successful with Nb₃Sn.' View Source
• [2] R. D. Blaugher, 'Nb₃Ge and Nb₃Sn Films Prepared by High-Rate Magnetron Sputtering', in Advances in Cryogenic Engineering, vol. 24, Springer, 1978. Metastable nature of high-Tc A15 Nb₃Ge phase requires 'freezing in' at high temperatures. View Source
• [3] Phase relations and diffusion layer formation in the systems Cu–Nb–Sn and Cu–Nb–Ge. INIS/OSTI. Tielines in Cu–Nb–Ge system do not support A15 Nb₃Ge layer formation by diffusion, unlike the Cu–Nb–Sn system. View Source
• [4] J. R. Gavaler, M. A. Janocko, and C. K. Jones, 'Preparation and properties of high-Tc Nb–Ge films', Journal of Applied Physics, vol. 45, pp. 3009–3013, 1974. Low-energy sputtering technique for metastable Nb₃Ge. View Source
• [5] J. R. Gavaler, M. Ashkin, A. I. Braginski, and A. T. Santhanam, 'The phase stability of Nb₃Ge by interstitial oxygen', Journal of Low Temperature Physics, 1978. Oxygen doping stabilises near-stoichiometric A15 Nb₃Ge at 900 °C. View Source
• [6] Digital Library, University of North Texas, 'Investigation into the production of metastable Nb₃Ge powder via the rotating electrode process', 1985. Arc-melted 'Nb₃Ge' is disordered, multi-phase, Nb-rich, with Tc ≈ 6 K. View Source

Radiation Tolerance: Comparative Neutron Damage Rates in Nb₃Ge vs. Nb₃Sn

Under fast-neutron irradiation at low temperature (~20 K), the critical temperature of Nb₃Ge decreases linearly with neutron fluence from the lowest observable doses, with a damage rate ΔTc/ΔΦt = −0.5 × 10⁻¹⁸ K/ncm⁻² for a sample with initial Tc = 19.82 K [1]. In contrast, vapour-deposited Nb₃Sn with resistivity ρ₀ ≈ 15 μΩ·cm shows Tc insensitive to low-fluence alpha-particle irradiation, whereas Nb₃Ge with ρ₀ ≈ 50 μΩ·cm suffers immediate Tc depression even at the lowest doses [2]. Under fission-fragment irradiation at 65 K up to an equivalent fast-neutron dose, both Nb₃Sn and Nb₃Ge exhibit resistivity increases and Tc suppression, but the detailed damage accumulation kinetics differ, with Nb₃Ge being more susceptible to amorphisation at high fluences: for a neutron fluence of 6.5 × 10¹⁹ n/cm², most of the Nb₃Ge transforms into a non-crystalline phase, and the lattice parameter expands from 5.142 Å to 5.174 Å with a corresponding Bragg–Williams order parameter decrease from 0.86 to 0.46 [3][4].

Evidence Dimension	Tc depression rate under neutron irradiation (radiation hardness)
Target Compound Data	Nb₃Ge: ΔTc/ΔΦt = −0.5 × 10⁻¹⁸ K/ncm⁻²; Tc depressed immediately at low fluence; amorphisation at 6.5 × 10¹⁹ n/cm².
Comparator Or Baseline	Nb₃Sn: Tc insensitive to low-fluence alpha irradiation (ρ₀ ≈ 15 μΩ·cm); retains A15 structure at irradiation doses that amorphise Nb₃Ge.
Quantified Difference	Nb₃Sn exhibits a threshold fluence for Tc depression; Nb₃Ge shows no threshold—damage is linear from the lowest measurable dose. Nb₃Sn remains crystalline in the A15 phase at doses where Nb₃Ge goes amorphous.
Conditions	Fast-neutron irradiation at ~20–22 K; alpha-particle irradiation; fission-fragment irradiation at 65 K; fluence range: 10¹⁷–6.5 × 10¹⁹ n/cm².

Why This Matters

For fusion-energy and accelerator applications where superconductors must operate in a radiation environment, the lower radiation tolerance of Nb₃Ge relative to Nb₃Sn is a critical selection parameter. Nb₃Ge's higher Tc and Hc₂ must be weighed against its faster radiation-induced degradation, potentially limiting its service lifetime in high-flux environments unless periodic annealing or shielding is feasible.

• [1] F. Rullier-Albenque et al., 'Neutron radiation damage in superconductor Nb₃Ge', Journal of Nuclear Materials, vol. 108–109, pp. 593–595, 1982. ΔTc/ΔΦt = −0.5 × 10⁻¹⁸ K/ncm⁻²; Tc = 19.82 K initial. View Source
• [2] H. Wiesmann, M. Gurvitch, A. K. Ghosh, H. Lutz, K. W. Jones, A. N. Goland, and M. Strongin, 'Superconductivity in irradiated A-15 compounds at low fluences II. Alpha-particle-irradiated Nb₃Sn and Nb₃Ge', Physical Review B, 1978. Nb₃Sn Tc insensitive at low doses; Nb₃Ge Tc depressed immediately. View Source
• [3] A. R. Sweedler, D. E. Cox, and S. Moehlecke, 'Superconductivity and atomic ordering in neutron-irradiated Nb₃Ge', Journal of Low Temperature Physics, 1978. Lattice parameter increase from 5.142 Å to 5.174 Å; order parameter S from 0.86 to 0.46; amorphisation at 6.5 × 10¹⁹ n/cm². View Source
• [4] Resistivity and Tc measurements in low temperature irradiated Nb₃Sn and Nb₃Ge, INIS Repository. Systematic comparison of Nb₃Sn and Nb₃Ge resistivity and Tc after fast-neutron and fission-fragment irradiation. View Source

Thermodynamic Stability Ranking Among A15 Nb₃X Compounds

First-principles density functional theory (DFT) calculations of A15-type Nb₃X compounds (X = Si, Ge, Sn, Pb) yield a thermodynamic stability ranking of Nb₃Si > Nb₃Ge > Nb₃Sn > Nb₃Pb, as measured by calculated formation enthalpies [1]. All four compounds are dynamically stable (no imaginary phonon frequencies), but Nb₃Ge occupies an intermediate stability position: it is less stable than Nb₃Si (which crystallises in the competing Ti₃P-type structure rather than A15 at equilibrium [2]) yet more stable than Nb₃Sn, consistent with the experimental observation that stoichiometric Nb₃Ge is metastable and requires non-equilibrium synthesis, whereas off-stoichiometric Nb-rich Nb₃Ge phases can be obtained under equilibrium conditions [3]. The elastic anisotropy sequence follows the same trend: Nb₃Si > Nb₃Ge > Nb₃Sn > Nb₃Pb, with Nb₃Ge exhibiting intermediate elastic anisotropy among this series [4]. This intermediate thermodynamic position explains both the high promise of Nb₃Ge (higher stability than Nb₃Sn suggests a potentially robust superconducting phase if the metastability challenge can be overcome) and its practical difficulty (lower stability than Nb₃Si, which itself has resisted reliable A15-phase synthesis) [5].

Evidence Dimension	Calculated formation enthalpy and thermodynamic stability ranking
Target Compound Data	Nb₃Ge: intermediate stability; formation enthalpy more negative than Nb₃Sn but less negative than Nb₃Si. Elastic anisotropy sequence: Nb₃Si > Nb₃Ge > Nb₃Sn > Nb₃Pb.
Comparator Or Baseline	Nb₃Si (most stable among Nb₃X A15 series); Nb₃Sn (less stable than Nb₃Ge in DFT); Nb₃Pb (least stable).
Quantified Difference	Ordinal ranking only; specific formation enthalpy values and elastic constants are DFT-calculated and subject to typical GGA overestimation of lattice parameters by ~3%.
Conditions	DFT first-principles calculations using VASP; generalised gradient approximation (GGA); phonon dispersion verification of dynamical stability; zero-temperature, zero-pressure conditions.

Why This Matters

The intermediate thermodynamic stability of Nb₃Ge informs alloy design and doping strategies: elements that stabilise the A15 phase (e.g., oxygen, Al, or Ga additions) may push Nb₃Ge toward practical bulk synthesis, while its inherently higher stability than Nb₃Sn suggests that once successfully stabilised, Nb₃Ge may exhibit superior long-term phase retention under thermal cycling.

• [1] Y. Wu, L. Bao, X. Wang, Y. Wang, M. Peng, and Y. Duan, 'Insight into structural, electronic, elastic and thermal properties of A15-type Nb₃X (X = Si, Ge, Sn and Pb) compounds', Materials Today Communications, vol. 24, 101410, 2020. Formation enthalpy sequence: Nb₃Si > Nb₃Ge > Nb₃Sn > Nb₃Pb; elastic anisotropy: Nb₃Si > Nb₃Ge > Nb₃Sn > Nb₃Pb. View Source
• [2] Observations on Nb₃Si and the relative stability of A15 versus Ti₃P-type structures. Nb₃Si crystallises in Ti₃P-type rather than A15 at equilibrium, primarily due to strong Nb–Si electrochemical interaction. INIS/IAEA. View Source
• [3] Thermodynamic assessment of the Nb–Ge system using CALPHAD, Journal of Alloys and Compounds, 2011. Confirms that stoichiometric A15 Nb₃Ge is metastable; Nb-rich compositions are equilibrium phases. View Source
• [4] Y. Wu et al., Materials Today Communications, vol. 24, 101410, 2020. Detailed elastic anisotropy indexes, 3D surface constructions, and planar projections for Nb₃X series. View Source
• [5] Is Nb₃Si a 25 K superconductor? Review of experimental results on Nb₃Si prepared by various methods; by analogy with Nb₃Ge, stoichiometric fully ordered A15 Nb₃Si should reach 25 K. INIS/IAEA. View Source

Procurement-Driven Application Scenarios for Germanium Niobide (Nb₃Ge) Based on Quantitative Performance Differentiation

Superconducting Magnets for 25–37 T High-Field Research at 4.2 K

Nb₃Ge is the only binary A15 superconductor with a demonstrated upper critical field of 37 T at 4.2 K, surpassing the 24–26.5 T limit of the best Ti-doped Nb₃Sn strands by 40–54% [1]. In the field range 200 kG (20 T) to 370 kG (37 T), Nb₃Ge also exhibits the highest projected critical current density among Nb₃Ge, Nb₃Sn, and V₃Ga [2]. For magnet designers targeting the all-superconducting 25–37 T regime—relevant to high-field condensed-matter physics, NMR spectroscopy above 1 GHz, and next-generation particle-accelerator dipoles—Nb₃Ge thin-film conductors represent the only binary intermetallic option capable of carrying engineering current densities in this field window without requiring hybrid insert coils. Procurement specification for this scenario must explicitly require sputtered or CVD-deposited Nb₃Ge films on compatible substrates (sapphire, Cu tape), as bulk-processed material will not exhibit the requisite Tc or Hc₂ [3].

Liquid-Hydrogen-Cooled (20 K) Superconducting Devices

With a critical temperature of 23.2 K, Nb₃Ge is unique among practical A15 superconductors in that it can operate at or above the boiling point of liquid hydrogen (20.3 K), whereas Nb₃Sn (Tc = 18 K), V₃Ga (Tc = 14.2 K), and NbTi (Tc = 9.2 K) all require liquid-helium cooling (4.2 K) [1]. The elimination of liquid-helium cryogenics—which is scarce, expensive, and subject to supply-chain volatility—in favour of liquid hydrogen or closed-cycle cryocoolers operating at 20 K can reduce both capital and operating costs for large-scale superconducting systems by factors of 5–10× [2]. This scenario is especially compelling for space-based superconducting magnets, mobile MRI systems, and superconducting magnetic energy storage (SMES) where helium logistics are prohibitive. The procurement decision must balance the higher Jc and Hc₂ of Nb₃Ge at 20 K against the established manufacturing infrastructure for Nb₃Sn, but for any system requiring operation at T > 18 K, Nb₃Ge is the only viable binary A15 candidate [3].

Superconducting Radio-Frequency (SRF) Cavities for Particle Accelerators

Nb₃Ge has been identified as a potential successor to Nb₃Sn for superconducting radio-frequency (SRF) accelerator cavities due to its higher Tc (23.2 K vs. 18 K) and higher superheating field [1]. The higher Tc translates to lower BCS surface resistance at a given operating temperature, which reduces cryogenic losses and enables either higher accelerating gradients or lower cryogenic power consumption [2]. Specifically, Nb₃X A15 phases (X = Ge, Ga, Al) have higher superconducting temperature and field as compared to Nb₃Sn and are considered potential alternatives for SRF applications with shorter cavity lengths, higher operating temperatures, and lower power consumption [3]. The key procurement consideration is that Nb₃Ge SRF cavities require thin-film coating of the interior surface of niobium cavities via sputtering or CVD, a distinct manufacturing route from the tin-vapour diffusion used for Nb₃Sn coatings [4]. Organisations developing next-generation SRF infrastructure should evaluate Nb₃Ge coating technology specifically for high-duty-factor, high-gradient applications where the 5 K Tc advantage over Nb₃Sn yields the largest operational savings.

Fundamental Superconductivity Research and Benchmark Material Studies

Nb₃Ge occupies a unique position as the highest-Tc binary intermetallic superconductor ever discovered (23.2 K), a record it held from 1973 to 1986 [1]. It remains the benchmark material for studying the relationship between structural order, electronic density of states at the Fermi level, and superconductivity in A15 compounds [2]. Specific heat measurements on single-phase stoichiometric Nb₃Ge yield a Sommerfeld coefficient γ = 30.3 ± 1.0 mJ/mol·K², a Debye temperature ΘD = 302 ± 2 K, and a bulk energy gap ratio 2Δ/kTc = 4.2 ± 0.2, characterising it as a strong-coupling superconductor [3]. The bulk modulus of A15 Nb₃Ge has been determined as approximately 1150 kbar (115 GPa), which is notably smaller than that of V₃Si, providing a comparative mechanical benchmark within the A15 family [4]. For condensed-matter physics research groups studying electron-phonon coupling, Fermi-surface nesting, and the structural instability-driven enhancement of Tc in A15 systems, stoichiometric Nb₃Ge films are an essential experimental platform. Procurement should specify films with resistive Tc onset of at least 21 K and a transition width of less than 1 K to ensure high phase homogeneity and ordering [5].

• [1] S. Foner, E. J. McNiff, J. R. Gavaler, and M. A. Janocko, 'Upper critical fields of Nb₃Ge thin film superconductors', Physics Letters A, vol. 47, no. 6, pp. 485–486, 1974. View Source
• [2] INIS Repository, 'Nb₃Ge as a Potential Candidate Material for 15- to 25-T Magnets'. Record describing Nb₃Ge Hc₂ ≈ 37 T at 4.2 K and Tc = 22–23 K. View Source
• [3] K. D. Timmerhaus et al. (eds.), 'Nb₃Ge and Nb₃Sn Films Prepared by High-Rate Magnetron Sputtering', Advances in Cryogenic Engineering, vol. 24, pp. 465–472, 1978. View Source
• [4] G. R. Stewart, L. R. Newkirk, and F. A. Valencia, 'Specific heat of single phase Nb₃Ge', Solid State Communications, vol. 26, no. 7, pp. 417–420, 1978. γ = 30.3 ± 1.0 mJ/mol·K²; ΘD = 302 ± 2 K; 2Δ/kTc = 4.2 ± 0.2. View Source
• [5] K. E. Kihlstrom et al., 'Preparation, tunneling, resistivity, and critical current measurements on homogeneous high-Tc A15 Nb₃Ge thin films', Journal of Applied Physics, vol. 53, no. 12, pp. 8907–8914, 1982. Homogeneous films with transition width < 1 K and resistive Tc onset of 21.7 K. View Source